Cas no 127914-27-6 (Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))

Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) structure
127914-27-6 structure
Product Name:Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
CAS No:127914-27-6
MF:C5H14N3O3PS
MW:227.221720218658
CID:199859
PubChem ID:3080360
Update Time:2025-04-19

Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
    • 2-[(3-amino-3-iminopropyl)amino]ethylsulfanylphosphonic acid
    • propanimidamide, 3-[[2-(phosphonothio)ethyl]amino]-
    • S-{2-[(3-amino-3-iminopropyl)amino]ethyl} dihydrogen phosphorothioate
    • DTXSID00155726
    • Propanimidamide, 3-((2-(phosphonothio)ethyl)amino)-, hydrate (2:1)
    • 127914-27-6
    • CHEMBL311179
    • SCHEMBL9309696
    • 3-((2-(Phosphonothio)ethyl)amino)propanimidamide hydrate (2:1)
    • S-(2-((2'-Amidinoethyl)amino)ethyl)phosphorothioic acid hemihydrate
    • Inchi: 1S/C5H14N3O3PS/c6-5(7)1-2-8-3-4-13-12(9,10)11/h8H,1-4H2,(H3,6,7)(H2,9,10,11)
    • InChI Key: BQZHDIWPSLDWQZ-UHFFFAOYSA-N
    • SMILES: S(CCNCCC(=N)N)P(=O)(O)O

Computed Properties

  • Exact Mass: 227.04952
  • Monoisotopic Mass: 227.049349
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 145
  • XLogP3: -4.9

Experimental Properties

  • Density: 1.64
  • Boiling Point: 475.9°Cat760mmHg
  • Flash Point: 241.6°C
  • Refractive Index: 1.638
  • PSA: 119.43
  • LogP: 0.91890
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